Cas no 1504088-52-1 (Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate)

Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate structure
1504088-52-1 structure
Product Name:Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate
CAS No:1504088-52-1
MF:C10H18O3
MW:186.248123645782
CID:5273905
Update Time:2025-07-17

Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-ethyl-2-methyl-3-(propan-2-yl)oxirane-2-carboxylate
    • Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate
    • Inchi: 1S/C10H18O3/c1-6-10(7(2)3)9(4,13-10)8(11)12-5/h7H,6H2,1-5H3
    • InChI Key: YFYOSXMUIAAIOH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)(C)C1(CC)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 224
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.8

Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate Pricemore >>

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Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate Related Literature

Additional information on Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate

Comprehensive Overview of Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate (CAS No. 1504088-52-1)

Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate (CAS No. 1504088-52-1) is a specialized organic compound belonging to the class of epoxide esters. This molecule features a unique oxirane ring (a three-membered cyclic ether) substituted with ethyl, methyl, and isopropyl groups, along with a methyl carboxylate functional group. Its structural complexity makes it a subject of interest in synthetic organic chemistry, particularly in the development of chiral intermediates for pharmaceuticals and agrochemicals. The compound's CAS registry number (1504088-52-1) ensures precise identification in chemical databases and regulatory documentation.

In recent years, the demand for high-purity epoxide derivatives like Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate has surged due to their applications in asymmetric synthesis. Researchers are exploring its potential as a building block for bioactive molecules, leveraging its stereochemical properties to create enantiomerically pure compounds. This aligns with the growing trend in green chemistry, where efficient and selective synthetic routes are prioritized to minimize waste. The compound's stability under mild conditions also makes it suitable for catalyzed reactions, a hot topic in industrial chemistry.

The synthesis of Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate typically involves epoxidation of precursor alkenes, followed by esterification. Advanced techniques like flow chemistry and microwave-assisted synthesis have been investigated to optimize yield and reduce reaction times—addressing common search queries such as "how to improve epoxide synthesis efficiency." Analytical methods like NMR spectroscopy and HPLC are critical for verifying its purity, a key concern for buyers sourcing the compound for R&D applications.

From a commercial perspective, CAS No. 1504088-52-1 is often listed by suppliers specializing in fine chemicals and custom synthesis. Its niche market reflects broader industry trends toward tailor-made intermediates for drug discovery. Notably, the compound's lipophilicity and molecular weight (readily calculable from its structure) are frequently analyzed parameters, as they influence its suitability for drug delivery systems—a trending subtopic in pharmaceutical forums.

Environmental and safety profiles of epoxide-containing compounds are another area of scrutiny. While Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS documentation. This resonates with the increasing focus on laboratory safety standards and sustainable chemical practices in educational content.

In summary, Methyl 3-ethyl-2-methyl-3-propan-2-yloxirane-2-carboxylate (CAS 1504088-52-1) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its role in chiral synthesis and compatibility with innovative reaction technologies positions it as a valuable asset for researchers addressing challenges in molecular design and process optimization.

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